1-(Cyclopent-1-en-1-yl)-4-fluorobenzene
Cat. No. B8680962
M. Wt: 162.20 g/mol
InChI Key: WFQZFUSKFDJLAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br-:1].[CH2:17]1[O:18][CH2:19][CH2:20][CH2:21]1.[ClH:16].[F:2][c:3]1[cH:4][cH:5][c:6]([Mg+:9])[cH:7][cH:8]1.[O:10]=[C:11]1[CH2:12][CH2:13][CH2:14][CH2:15]1>>[F:2][c:3]1[cH:4][cH:5][c:6]([C:11]2=[CH:12][CH2:13][CH2:14][CH2:15]2)[cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Br-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Cl
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
Fc1ccc([Mg+])cc1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
O=C1CCCC1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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Fc1ccc(C2=CCCC2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
